Cas no 1702746-72-2 (3-cyclobutoxypyrazin-2-amine)

• Product Name: 3-cyclobutoxypyrazin-2-amine
• CAS No: 1702746-72-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5898588
• PubChem ID: 102988149
• Update Time: 2025-10-29

3-cyclobutoxypyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutoxypyrazin-2-amine
• SCHEMBL22234557
• 1702746-72-2
• 3-cyclobutyloxypyrazin-2-amine
• EN300-3044455

• Inchi： 1S/C8H11N3O/c9-7-8(11-5-4-10-7)12-6-2-1-3-6/h4-6H,1-3H2,(H2,9,10)
• InChI Key： HJJWRUPKBXDPCT-UHFFFAOYSA-N
• SMILES： O(C1C(N)=NC=CN=1)C1CCC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on 3-cyclobutoxypyrazin-2-amine

3-Cyclobutoxypyrazin-2-amine: A Comprehensive Overview

3-Cyclobutoxypyrazin-2-amine (CAS No. 1702746-72-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyrazine ring substituted with a cyclobutoxy group and an amine functional group, has been the subject of extensive research due to its potential applications in drug development and materials science. The cyclobutoxy group introduces interesting steric and electronic properties, making it a valuable molecule for exploring novel chemical reactions and bioactive compounds.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive agents. The 3-cyclobutoxypyrazin-2-amine structure has been shown to exhibit promising activity in preclinical models, suggesting its potential as a lead compound for therapeutic development. Researchers have also explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods, which have improved the efficiency and scalability of its production.

The cyclobutoxy group in this compound plays a crucial role in modulating its pharmacokinetic properties. Studies have demonstrated that the presence of this group enhances the compound's solubility and bioavailability, making it more suitable for oral administration. Additionally, the pyrazine ring provides a rigid framework that can be further functionalized to introduce additional bioactive groups, thereby expanding its therapeutic potential.

In terms of applications, 3-cyclobutoxypyrazin-2-amine has been investigated for its role in inhibiting key enzymes involved in inflammatory pathways. Recent findings suggest that this compound may serve as a potential lead for developing anti-inflammatory agents, particularly for conditions such as arthritis and neuroinflammation. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for exploring treatments in oncology and neurodegenerative diseases.

The synthesis of 3-cyclobutoxypyrazin-2-amine involves a series of well-defined steps that ensure high purity and yield. Researchers have optimized reaction conditions, including temperature and solvent selection, to enhance the efficiency of each step. The use of green chemistry principles has also been emphasized to minimize environmental impact during the synthesis process.

From an environmental perspective, understanding the fate and transport of 3-cyclobutoxypyrazin-2-amine is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under environmental conditions, reducing its persistence in soil and water systems. This information is valuable for regulatory agencies when evaluating its safety for agricultural or industrial applications.

In conclusion, 3-cyclobutoxypyrazin-2-amine (CAS No. 1702746-72-2) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug discovery efforts. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in both therapeutic and industrial contexts.